N-(2-methoxyphenyl)-5-methyl-7-(p-tolyl)-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-5-methyl-7-(4-methylphenyl)-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H23N5O2/c1-13-8-10-15(11-9-13)19-18(14(2)24-21-22-12-23-26(19)21)20(27)25-16-6-4-5-7-17(16)28-3/h4-12,14,18-19H,1-3H3,(H,25,27)(H,22,23,24)
• InChI Key: IWWZWISCJWVLAG-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)C)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

This compound belongs to the class of organic compounds known as triazolopyrimidines. These are aromatic heterocyclic compounds containing a triazole ring fused to a pyrimidine ring. Triazolopyrimidines have a structure characterized by a pyrimidine ring fused to a 1,2,4-triazole ring.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines is characterized by a pyrimidine ring fused to a 1,2,4-triazole ring. In the title compound, the six-membered rings are bridged by a five-membered 1,2,4-triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, triazolopyrimidines are solid at room temperature.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[1,5-a]pyridines, have been found to exhibit numerous activities, including acting as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets are involved in various biological processes and can be used to inhibit parasitic growth .

Mode of Action

Based on its structural similarity to other 1,2,4-triazolo[1,5-a]pyridines, it may interact with its targets through a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation .

Biochemical Pathways

Similar compounds have been found to upregulate the pro-apoptotic bcl-2-associated x protein (bax) and caspase-3 and -9 and downregulate the pro-oncogenic cell survival bcl-2 protein . This suggests that the compound may influence apoptosis pathways.

Result of Action

Similar compounds have demonstrated in vitro activity towards all fungi with mic 80 values in range between 00156 and 05 μg/mL, higher than ravuconazole and fluconazole . This suggests that the compound may have antimicrobial properties.

Action Environment

The synthesis of similar compounds has been achieved under microwave conditions, suggesting that temperature may play a role in the compound’s stability .